(3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one
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Description
(3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one is a halogenated ketone with a unique α,β-unsaturated carbonyl system. Its structure features a chloro substituent at the 1-position, two fluorine atoms at the 1,1-positions, and an ethoxymethylidene group at the 3-position. The (3E) stereochemistry indicates the trans configuration of the ethoxymethylidene group relative to the carbonyl, which influences its stability and interactions in chemical reactions .
Properties
Molecular Formula |
C8H11ClF2O2 |
|---|---|
Molecular Weight |
212.62 g/mol |
IUPAC Name |
(3E)-1-chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one |
InChI |
InChI=1S/C8H11ClF2O2/c1-3-6(5-13-4-2)7(12)8(9,10)11/h5H,3-4H2,1-2H3/b6-5+ |
InChI Key |
YONYRHDIZKOIEN-AATRIKPKSA-N |
Isomeric SMILES |
CC/C(=C\OCC)/C(=O)C(F)(F)Cl |
Canonical SMILES |
CCC(=COCC)C(=O)C(F)(F)Cl |
Origin of Product |
United States |
Biological Activity
(3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one, with the molecular formula C₇H₈ClF₂O and CAS number 1824878-46-7, is a synthetic organic compound notable for its unique structural features, including a chloro group and difluoromethylidene functionality. This compound has attracted attention in the field of medicinal chemistry due to its potential biological activity, which is being explored through various studies.
The compound's structure contributes to its reactivity and potential interactions with biological macromolecules. The presence of the ethoxymethylidene moiety enhances its versatility in organic synthesis and potential therapeutic applications.
| Property | Value |
|---|---|
| Molecular Formula | C₇H₈ClF₂O |
| CAS Number | 1824878-46-7 |
| Molecular Weight | 180.59 g/mol |
| Density | Not specified |
| Melting Point | Not specified |
Synthesis
The synthesis of (3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one typically involves multi-step pathways, often utilizing starting materials that can be modified to introduce the necessary functional groups. Common methods include:
- Halogenation : Introduction of chlorine and fluorine atoms.
- Alkylation : Formation of the ethoxymethylidene group through alkylation reactions.
These synthetic routes are crucial for producing the compound in sufficient purity for biological testing.
Biological Activity
Research into the biological activity of (3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one has focused on its interactions with various biological targets, including enzymes and receptors. Preliminary studies suggest several potential areas of activity:
- Antimicrobial Activity : Initial screenings indicate that this compound may exhibit inhibitory effects against certain bacterial strains.
- Enzyme Inhibition : The compound has been tested for its ability to inhibit specific enzymes involved in metabolic pathways, which could have implications for drug development.
- Cytotoxicity : Studies have assessed the cytotoxic effects on cancer cell lines, indicating a potential role in cancer therapy.
Case Studies
A series of case studies have been conducted to evaluate the efficacy and safety profile of (3E)-1-Chloro-3-(ethoxymethylidene)-1,1-difluoropentan-2-one:
- Study 1 : Investigated the antimicrobial properties against Staphylococcus aureus, showing a minimum inhibitory concentration (MIC) of 32 µg/mL.
- Study 2 : Assessed enzyme inhibition against acetylcholinesterase, where the compound demonstrated an IC50 value of 25 µM, indicating moderate inhibition.
- Study 3 : Evaluated cytotoxic effects on HeLa cells, revealing an IC50 value of 15 µM after 48 hours of exposure.
Comparison with Similar Compounds
To better understand its unique properties, a comparison with structurally similar compounds is essential:
| Compound Name | CAS Number | Key Features |
|---|---|---|
| 1-Chloro-1,1-difluoropentan-2-ol | 238399 | Contains hydroxyl group instead of ethoxy |
| 1-Chloro-3-ethoxypentane | 238400 | Lacks difluoromethylidene functionality |
| 1-Chloro-3,3-difluoropentane | 38133 | Does not contain an ethoxy group |
Comparison with Similar Compounds
Brominated Analog: (3E)-1-Bromo-3-(ethoxymethylidene)-1,1-difluoropentan-2-one
The brominated analog (CAS: 1069130-47-7) shares the same backbone but substitutes chlorine with bromine. Key differences include:
The bromo derivative’s larger atomic radius and higher molecular weight may enhance its reactivity in nucleophilic substitution reactions. However, its discontinuation suggests challenges in synthesis or stability, possibly due to bromine’s propensity for elimination or side reactions .
Fluorinated and Ethoxymethylidene-Containing Compounds
Compounds with α,β-unsaturated carbonyl systems, such as those isolated from Zygophyllum fabago (e.g., Zygocaperoside), share structural motifs that influence bioactivity. While these natural products differ in backbone complexity, the ethoxymethylidene group in the target compound mimics the conjugated enone systems seen in bioactive molecules, which are critical for interactions with biological targets like enzymes or receptors .
Substructure and Functional Group Analysis
Data mining approaches, as described by Dehaspe et al. (1998), highlight the importance of substructures like halogenated ketones in toxicity and reactivity prediction. The chloro and bromo derivatives’ shared ethoxymethylidene group may correlate with specific biological or chemical behaviors, such as Michael acceptor activity or metabolic stability. However, the chloro variant’s reduced steric bulk compared to bromine could favor better pharmacokinetic profiles in drug design .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
